Cas no 196708-35-7 (3-chloro-5-methyl-1,2-benzoxazole)

3-chloro-5-methyl-1,2-benzoxazole structure
196708-35-7 structure
Product Name:3-chloro-5-methyl-1,2-benzoxazole
CAS No:196708-35-7
MF:C8H6ClNO
MW:167.592340946198
MDL:MFCD18804940
CID:116990
PubChem ID:15453990
Update Time:2025-04-18

3-chloro-5-methyl-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-5-methylbenzo[d]isoxazole
    • 1,2-Benzisoxazole,3-chloro-5-methyl-
    • 3-Chloro-5-methyl-1,2-benzoxazole
    • 3-chloro-5-methyl-1,2-benzisoxazole
    • AGN-PC-00PAIK
    • ANW-57145
    • CTK8B7379
    • SureCN4499993
    • 3-Chloro-5-Methyl-benzo[d]isoxazole
    • 1,2-Benzisoxazole,3-chloro-5-methyl-(9CI)
    • EN300-127607
    • SCHEMBL4499993
    • VBULZBXUOIAIFP-UHFFFAOYSA-N
    • 196708-35-7
    • DTXSID40572933
    • AKOS016002702
    • F8880-4457
    • DB-357004
    • 3-chloro-5-methyl-1,2-benzoxazole
    • MDL: MFCD18804940
    • Inchi: 1S/C8H6ClNO/c1-5-2-3-7-6(4-5)8(9)10-11-7/h2-4H,1H3
    • InChI Key: VBULZBXUOIAIFP-UHFFFAOYSA-N
    • SMILES: ClC1C2C=C(C)C=CC=2ON=1

Computed Properties

  • Exact Mass: 167.0137915g/mol
  • Monoisotopic Mass: 167.0137915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3

3-chloro-5-methyl-1,2-benzoxazole Pricemore >>

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